Cas no 84522-29-2 (Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester)
84522-29-2 structure
Product Name:Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester
CAS No:84522-29-2
MF:C15H26O2
MW:238.365745067596
CID:728207
PubChem ID:53428922
Update Time:2025-04-19
Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester
- ethyl 2-methyl-8-propan-2-ylbicyclo[2.2.2]octane-5-carboxylate
- ethyl 7-isopropyl-5-methylbicyclo[2.2.2]octane-2-carboxylate
- DTXSID501004804
- 84522-29-2
- Ethyl 7-isopropyl-5-methylbicyclo(2.2.2)octane-2-carboxylate
- Ethyl 5-methyl-7-(propan-2-yl)bicyclo[2.2.2]octane-2-carboxylate
- EINECS 283-024-6
- NS00061782
-
- Inchi: 1S/C15H26O2/c1-5-17-15(16)14-8-11-7-12(9(2)3)13(14)6-10(11)4/h9-14H,5-8H2,1-4H3
- InChI Key: BSYZAGFQVCLKBE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CC2CC(C(C)C)C1CC2C)=O
Computed Properties
- Exact Mass: 238.193280068g/mol
- Monoisotopic Mass: 238.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
84522-29-2 (Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester) Related Products
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